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Compound of Interest

Compound Name: 2,5-Dimethylpyrazine

Cat. No.: B089654

This guide provides an in-depth analysis of the olfactory threshold of 2,5-dimethylpyrazine in
water, tailored for researchers, scientists, and professionals in drug development. It covers
guantitative data, detailed experimental methodologies, and the underlying biochemical
signaling pathways.

Data Presentation: Quantitative Olfactory Threshold

The olfactory threshold of a compound is the minimum concentration that can be detected by
the human sense of smell. For 2,5-dimethylpyrazine in water, reported values exhibit some
variability, which is common in sensory science due to differences in experimental

methodologies and panelist sensitivity. The table below summarizes the available quantitative
data.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b089654?utm_src=pdf-interest
https://www.benchchem.com/product/b089654?utm_src=pdf-body
https://www.benchchem.com/product/b089654?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Olfactory
Chemical CAS Odor Threshold
Compound oo . Reference
Formula Number Description in Water
(ppb)
2,5- Chocolate,
Dimethylpyra  CeHsN:2 123-32-0 roasted nuts, 800 [1]
zine earthy
2,5-
_ 1,000 (1
Dimethylpyra  CeHsN:2 123-32-0 Potato flavor
. ppm)
zine
2,5-
] Caramel, 35,000 (35
Dimethylpyra  CeHsN:2 123-32-0 [2]

] nutty, roasted  ppm)
zine

ppb: parts per billion

Experimental Protocols for Olfactory Threshold
Determination

The determination of olfactory thresholds is a critical aspect of sensory analysis. The
methodologies employed can be broadly categorized into sensory evaluation by human
panelists and instrumental analysis.

Sensory Evaluation: The 3-Alternative Forced-Choice (3-
AFC) Method

A widely accepted and robust method for determining detection thresholds is the 3-Alternative
Forced-Choice (3-AFC) test, often performed in accordance with standards such as ASTM
E679.[3][4][5]

Objective: To determine the lowest concentration of 2,5-dimethylpyrazine in water that is
detectably different from a blank sample.

Materials:
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2,5-Dimethylpyrazine (high purity)

Odor-free, purified water

Glass sniffing flasks with airtight lids

Precision micropipettes

A panel of trained sensory assessors (typically 15-20 individuals)
Procedure:

o Stock Solution Preparation: A concentrated stock solution of 2,5-dimethylpyrazine is
prepared in a suitable solvent (e.g., ethanol) and then diluted in odor-free water to create a
primary aqueous stock solution.

» Ascending Concentration Series: A series of dilutions is prepared from the primary stock
solution, typically in geometric steps (e.g., a factor of 2 or 3).

e Triangle Test Presentation: For each concentration level, three samples are presented to
each panelist: two are blanks (odor-free water), and one contains the 2,5-dimethylpyrazine
dilution. The order of presentation is randomized.

o Panelist Task: Each panelist is instructed to sniff the headspace of each flask and identify the
"odd" sample.

» Data Analysis: The number of correct identifications at each concentration is recorded. The
group threshold is typically defined as the concentration at which 50% of the panelists can
correctly identify the odd sample, calculated using statistical methods such as psychometric
functions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089654+#olfactory-threshold-of-2-5-dimethylpyrazine-
in-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


http://www.leffingwell.com/pyrazine.htm
https://www.researchgate.net/publication/229774427_Odor_threshold_levels_of_pyrazine_compounds_and_assessment_of_their_role_in_flavor_of_roasted_foods
https://pmc.ncbi.nlm.nih.gov/articles/PMC7922815/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7922815/
https://www.researchgate.net/figure/Composition-of-pyrazines-to-odor-threshold-determination-in-various-matrices_tbl1_349398258
https://www.fivesenses.com/wp-content/uploads/2023/05/Odor-Testing-Meets-Molecular-Odor-Analysis-StCroixSensory-WEFOdors2023.pdf
https://www.benchchem.com/product/b089654#olfactory-threshold-of-2-5-dimethylpyrazine-in-water
https://www.benchchem.com/product/b089654#olfactory-threshold-of-2-5-dimethylpyrazine-in-water
https://www.benchchem.com/product/b089654#olfactory-threshold-of-2-5-dimethylpyrazine-in-water
https://www.benchchem.com/product/b089654#olfactory-threshold-of-2-5-dimethylpyrazine-in-water
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b089654?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

